(3S)-1-methanesulfonylpyrrolidin-3-amine
Overview
Description
(3S)-1-methanesulfonylpyrrolidin-3-amine, also known as MS-3-073, is a chemical compound that has gained attention in the scientific community due to its potential pharmacological applications. This compound belongs to the class of pyrrolidine derivatives and has been shown to exhibit interesting biological activities.
Scientific Research Applications
Polymer Synthesis:
(S)-1-(Methylsulfonyl)pyrrolidin-3-amine: serves as a leaving group in polymer synthesis. For instance, it has been employed in the synthesis of hyperbranched poly(arylene pyrimidine ether)s via nucleophilic aromatic substitution. The use of this compound allows for efficient and cost-effective production of novel polymers .
Ecological Adaptability Assessment:
In environmental science, 3S technology (which combines Remote Sensing, Geographic Information System, and Global Navigation System) plays a crucial role. Researchers have used it to evaluate the adaptability of human settlements in Chengdu, China. By analyzing factors such as terrain fluctuations, temperature, vegetation cover, and human disturbance (e.g., traffic and GDP), they constructed an adaptability index for Chengdu’s residential environment. This technology helps identify suitable areas for human settlement and informs urban planning .
Flood Control Mapping:
The application of 3S technology extends to flood control. For instance, in the Yellow River region, researchers have updated riverway topographic maps using 3S tools. This approach is efficient, cost-effective, and simplifies the map revision process .
Glacier Surveying on the Qinghai-Tibet Plateau:
Meteorology and Disaster Monitoring:
3S technology: finds applications in meteorology. It enables precise monitoring of meteorological disasters and hazards. Researchers use it to track weather patterns, assess climate change impacts, and enhance early warning systems .
Land Use and Landscape Ecology:
In the realm of land resources, 3S technology provides valuable insights. Researchers explore land use patterns, landscape ecology, and environmental quality using satellite data, geographic information, and positioning systems. This aids in sustainable land management and conservation efforts .
properties
IUPAC Name |
(3S)-1-methylsulfonylpyrrolidin-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O2S/c1-10(8,9)7-3-2-5(6)4-7/h5H,2-4,6H2,1H3/t5-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDYSDVVJHGYAHB-YFKPBYRVSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(C1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CS(=O)(=O)N1CC[C@@H](C1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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